Cas no 2549054-47-7 (7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline)

• Product Name: 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline
• CAS No: 2549054-47-7
• MF: C₁₇H₁₇FN₆
• MW: 324.355485677719
• CID: 5313943
• PubChem ID: 154830106
• Update Time: 2025-06-09

7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-4-[4-(4-methyl-2-pyrimidinyl)-1-piperazinyl]quinazoline
• F6619-5720
• 7-fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline
• AKOS040709664
• 2549054-47-7
• 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline

• Inchi： 1S/C17H17FN6/c1-12-4-5-19-17(22-12)24-8-6-23(7-9-24)16-14-3-2-13(18)10-15(14)20-11-21-16/h2-5,10-11H,6-9H2,1H3
• InChI Key： TZNHXPCFYCHWLA-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=CN=C2N1CCN(C2N=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 324.14987273g/mol
• Monoisotopic Mass: 324.14987273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.1±60.0 °C(Predicted)
• pka: 9.44±0.70(Predicted)

Additional information on 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline

Research Brief on 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline (CAS: 2549054-47-7)

7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline (CAS: 2549054-47-7) is a novel quinazoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and neurological disorders. The presence of a fluoro substituent and a methylpyrimidinyl-piperazine moiety enhances its binding affinity and selectivity towards specific biological targets, making it a subject of intensive research.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological activity of 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline. In vitro and in vivo experiments have demonstrated its efficacy as a potent inhibitor of certain kinase enzymes, which play a critical role in cell proliferation and survival pathways. These findings suggest that the compound could be a viable candidate for the development of targeted therapies for cancers characterized by dysregulated kinase activity.

One of the key advancements in the research of this compound is its optimization for improved pharmacokinetic properties. Structural modifications have been explored to enhance its bioavailability and reduce off-target effects. Computational modeling and high-throughput screening have been employed to identify the most promising derivatives, with 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline emerging as a lead compound due to its balanced potency and safety profile.

In addition to its anticancer potential, preliminary studies have indicated that 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline may also exhibit neuroprotective effects. Research in animal models of neurodegenerative diseases has shown that the compound can modulate key signaling pathways involved in neuronal survival and inflammation. These findings open new avenues for its application in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline has been refined to achieve higher yields and purity, facilitating its use in further preclinical and clinical studies. Recent publications have detailed innovative synthetic routes that minimize the use of hazardous reagents and improve scalability, addressing some of the challenges associated with its production.

Despite these promising developments, several challenges remain. The compound's long-term safety and efficacy in humans are yet to be fully established, and further studies are needed to explore potential drug-drug interactions and resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this research into clinical applications.

In conclusion, 7-Fluoro-4-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]quinazoline (CAS: 2549054-47-7) represents a significant advancement in the field of medicinal chemistry. Its dual potential as an anticancer and neuroprotective agent, coupled with ongoing optimization efforts, positions it as a compound of high interest for future therapeutic development. Continued research and collaboration will be essential to fully realize its clinical potential.